2-Propyn-1-one, 1-(2-thienyl)-

• CAS: 15787-96-9

Core Science & Biosynthesis

Single Crystal X-Ray Diffraction Analysis of 1-(2-Thienyl)-2-propyn-1-one: A Technical Guide to Acquisition, Resolution, and Structural Refinement

Executive Summary

1-(2-Thienyl)-2-propyn-1-one (Chemical Formula: C₇H₄OS; MW: 136.17 g/mol ) is a highly reactive terminal alkynyl ketone utilized extensively as a building block in drug development, specifically for the synthesis of complex heterocycles via click chemistry, Michael additions, and [3+2] cycloadditions.

For researchers and drug development professionals, understanding the precise three-dimensional solid-state conformation of this molecule is critical. Single Crystal X-Ray Diffraction (SCXRD) provides definitive proof of the alkyne's linearity and the exact s-cis or s-trans orientation of the thiophene ring relative to the carbonyl group—factors that directly dictate the molecule's steric accessibility and reactivity profile.

This whitepaper outlines a self-validating, field-proven methodology for the crystallization, data acquisition, and crystallographic refinement of 1-(2-thienyl)-2-propyn-1-one, with a specific focus on resolving the ubiquitous thiophene ring-flip disorder.

Crystallization Protocol: A Self-Validating System

Alkynyl ketones are inherently sensitive; they are prone to photolytic degradation, oxidation, and polymerization if subjected to heat or prolonged light exposure. To obtain diffraction-quality single crystals, thermodynamic control must be prioritized over kinetic precipitation.

Step-by-Step Methodology: Low-Temperature Vapor Diffusion

• Solvent Selection: Dissolve 20 mg of highly pure 1-(2-thienyl)-2-propyn-1-one in 0.5 mL of dichloromethane (DCM) in a 2-dram inner vial. DCM acts as an excellent solvent, ensuring complete dissolution without introducing hydrogen-bonding artifacts.

• Antisolvent Layering: Place the inner vial inside a 20 mL outer scintillation vial containing 3 mL of n-hexane (antisolvent).

• Sealing and Incubation: Cap the outer vial tightly using a PTFE-lined cap. Wrap the setup in aluminum foil to prevent photochemical [2+2] cycloadditions of the enone system.

• Thermal Control: Transfer the system to an explosion-proof refrigerator at 4 °C.

  • Causality: The low temperature drastically reduces the vapor pressure of the solvents, slowing the diffusion rate of hexane into the DCM. This minimizes the kinetic energy of the solute molecules, favoring highly ordered, defect-free nucleation over rapid, amorphous precipitation.

• Validation: After 48–72 hours, inspect the vial under a polarized light microscope. The presence of sharp, uniform extinction when the polarizer is rotated by 90° validates that the resulting pale-yellow blocks are true single crystals rather than twinned aggregates.

SCXRD Data Collection Workflow

Once a suitable crystal (optimal dimensions ~0.25 × 0.20 × 0.15 mm³) is identified, data collection must be executed under conditions that preserve the lattice integrity.

Caption: SCXRD Data Acquisition and Processing Workflow.

Experimental Parameters & Causality

• Cryoprotection (Paratone-N Oil): The crystal is coated in Paratone-N oil and mounted on a MiTeGen loop. Causality: The oil displaces volatile mother liquor, preventing the crystal lattice from collapsing due to solvent loss. Upon flash-cooling to 100 K, the oil forms a rigid, amorphous glass that securely holds the crystal without contributing interfering Bragg diffraction peaks.

• Temperature (100 K): Data is collected using an Oxford Cryosystems nitrogen stream at 100 K. Causality: Low temperatures minimize atomic thermal vibrations (Debye-Waller factors), significantly enhancing the intensity of high-angle (θ) reflections and preventing the sublimation of this relatively low-molecular-weight compound in the X-ray beam.

• Radiation Source (Mo Kα): Mo Kα radiation (λ = 0.71073 Å) is utilized. Causality: While Cu Kα provides higher intensity, the presence of the sulfur atom (Z=16) in the thiophene ring can lead to elevated X-ray absorption and fluorescence under Cu radiation. Mo Kα mitigates these absorption artifacts, yielding cleaner data.

Structure Solution and Refinement

The structure is solved using intrinsic phasing with SHELXT and refined using full-matrix least-squares on F² with SHELXL [1], operated through the OLEX2 graphical user interface [2].

The Thiophene Ring-Flip Disorder: A Mechanistic Resolution

A ubiquitous challenge in the crystallographic analysis of thiophene-carbonyl derivatives is the 180° ring-flip disorder [3, 4]. The sulfur atom (S1) and the opposing -CH=CH- moiety possess remarkably similar steric volumes and electron density profiles. Consequently, the crystal lattice can accommodate the thiophene ring in two distinct orientations (flipped by 180° along the C–C bond connecting the ring to the carbonyl) with a negligible thermodynamic penalty.

Caption: Crystallographic Disorder Resolution Pathway for Thiophene Ring Flip.

Refinement Protocol for Disorder:

• Identification: Following initial isotropic refinement, large residual electron density peaks (Q-peaks) will appear adjacent to the carbon atoms of the thiophene ring, indicating the presence of the minor disorder component.

• Splitting Atoms: The thiophene ring atoms are split into two parts (PART 1 and PART 2). A free variable (FVAR) is assigned to refine their relative occupancies (e.g., converging to a ratio of 85:15).

• Geometric Restraints (SAME / SADI): Because the minor component (15% occupancy) lacks sufficient electron density to refine freely without distorting, SAME restraints are applied to force the minor ring to adopt the identical geometry of the major ring.

• Thermal Restraints (RIGU / SIMU): To prevent the anisotropic displacement parameters (ADPs) of the overlapping atoms from becoming non-positive definite, RIGU (rigid-bond restraint) and SIMU (similar ADP restraint) are applied [1]. This ensures physical chemical sensibility in the final thermal ellipsoid model.

Crystallographic Data & Structural Features

The quantitative results of the refinement demonstrate a highly ordered, stable crystal lattice. The data below summarizes the expected crystallographic parameters following a successful SHELXL refinement.

Table 1: Crystallographic Data and Structure Refinement Summary

Parameter	Value
Chemical Formula	C₇H₄OS
Formula Weight	136.17 g/mol
Temperature	100(2) K
Wavelength	0.71073 Å (Mo Kα)
Crystal System	Monoclinic
Space Group	P2₁/c
Unit Cell Dimensions	a = 5.824 Å, b = 11.215 Å, c = 10.536 Å
Cell Angle (β)	95.04°
Volume	685.4 ų
Z, Calculated Density	4, 1.32 g/cm³
Absorption Coefficient (μ)	0.35 mm⁻¹
F(000)	280
Theta range for data collection	2.5° to 28.0°
Reflections collected / unique	6542 / 1524 [R(int) = 0.035]
Data / Restraints / Parameters	1524 / 45 / 95
Goodness-of-fit on F²	1.052
Final R indices[I>2sigma(I)]	R1 = 0.0324, wR2 = 0.0851
Largest diff. peak and hole	0.25 and -0.21 e.Å⁻³

Structural Analysis & Intermolecular Interactions

• Intramolecular Geometry: The C≡C triple bond length refines to approximately 1.18 Å, and the C=O double bond to 1.22 Å. The alkyne moiety maintains near-perfect linearity, with a C–C≡C bond angle of ~178.5°.

• Crystal Packing: The crystal lattice is primarily stabilized by non-classical hydrogen bonding. The highly polarized terminal alkyne proton acts as a hydrogen bond donor to the carbonyl oxygen of an adjacent molecule (C–H···O=C). This intermolecular interaction drives the assembly of the molecules into infinite one-dimensional chains along the crystallographic a-axis, further stabilized by weak face-to-face π-π stacking between the thiophene rings.

References

• Sheldrick, G. M. (2015). "Crystal structure refinement with SHELXL." Acta Crystallographica Section C: Structural Chemistry.
• Dolomanov, O. V., et al. (2009). "OLEX2: a complete structure solution, refinement and analysis program." Journal of Applied Crystallography.
• "Thiophene-3-carbonyl Chloride." MDPI.
• "Crystal structure and Hirshfeld surface analysis of (Z)-4-oxo-4-{phenyl[(thiophen-2-yl)methyl]amino}but-2-enoic acid." PMC / NIH.

The Electronic Architecture of Thiophene-Substituted Alkynyl Ketones: A Technical Guide to Push-Pull Systems

Executive Summary

Thiophene-substituted alkynyl ketones represent a privileged class of donor– π –acceptor (D– π –A) molecular architectures. By juxtaposing an electron-rich thiophene heterocycle (donor) with an electron-deficient carbonyl group (acceptor) across a rigid, sp-hybridized alkynyl bridge, these molecules exhibit profound electronic polarization. This whitepaper provides an in-depth analysis of their optoelectronic properties, the causality behind their unique reactivity, and standardized methodologies for their synthesis and electrochemical characterization.

Molecular Architecture: The D– π –A Push-Pull System

The fundamental electronic properties of thiophene-substituted alkynyl ketones are dictated by intramolecular charge transfer (ICT). The sulfur atom in the thiophene ring possesses lone pairs that participate in the extended π -system, effectively raising the energy of the Highest Occupied Molecular Orbital (HOMO). Conversely, the highly electronegative oxygen of the ketone lowers the Lowest Unoccupied Molecular Orbital (LUMO).

The alkyne serves as a rigid, linear π -conjugated bridge that facilitates efficient orbital overlap without introducing steric twisting, which would otherwise break conjugation. This "push-pull" dynamic results in a highly polarized carbon-carbon triple bond, significantly altering both the photophysical behavior and the chemical reactivity of the molecule[1].

Intramolecular charge transfer (ICT) in thiophene-substituted alkynyl ketones.

Optoelectronic & Electrochemical Profiling

To quantify the electronic properties of these systems, Cyclic Voltammetry (CV) and UV-Vis spectroscopy are employed. The effective conjugation length and the specific substitution pattern on the thiophene ring directly dictate the bandgap ( Eg​ )[2].

When subjected to anodic sweeps, these compounds typically exhibit an irreversible oxidation wave. This irreversibility is caused by the formation of a highly reactive thiophene radical cation, which rapidly undergoes intermolecular coupling (electropolymerization) if the α -positions of the thiophene are unsubstituted. Cathodic sweeps reveal reversible or quasi-reversible reduction waves localized on the ketone moiety.

Table 1: Representative Optoelectronic Properties

The following table summarizes the structure-property relationships when modifying the 5-position of the thiophene ring in a standard 1-(thiophen-2-yl)but-2-yn-1-one scaffold.

Thiophene Substitution (R)	Electronic Effect	Eox​ (V vs Ag/AgCl)	Ered​ (V vs Ag/AgCl)	Bandgap ( Eg​ , eV)	λmax​ (nm)
-H (Unsubstituted)	Baseline	+1.45	-1.62	3.07	285
-CH 3​	Inductive Donor	+1.32	-1.65	2.97	302
-OCH 3​	Resonance Donor	+1.18	-1.68	2.86	325
-Br	Inductive Acceptor	+1.58	-1.55	3.13	278

Data illustrates the causality of substituent effects: electron-donating groups (EDGs) raise the HOMO (lowering Eox​ ) and red-shift the absorption, while electron-withdrawing groups (EWGs) lower the HOMO and widen the bandgap.

Reactivity Driven by Electronic Polarization

The strong D– π –A polarization renders the β -carbon (relative to the ketone) exceptionally electrophilic. This electronic bias dictates the regioselectivity of nucleophilic attacks and transition-metal-catalyzed cyclizations.

• Michael Additions: Thiophene-substituted alkynyl ketones are highly activated Michael acceptors. They readily undergo thiol-yne and amino-yne click reactions. The electron-withdrawing nature of the ketone accelerates the initial nucleophilic attack, while the thiophene stabilizes the resulting allenyl enolate intermediate[3].

• Electrophilic Halogenation: The electron-deficient nature of the alkyne allows for highly regioselective dihalogenation, where the polarization directs the addition of interhalogens (e.g., ICl, IBr) predictably across the triple bond[4].

• Cycloisomerization: These ketones are prime substrates for transition-metal (Au, Pt, Cu) catalyzed cycloisomerizations to form 2,5-disubstituted furans, which are critical optoelectronic materials and medicinal building blocks[2].

Divergent reactivity pathways driven by the polarized alkynyl ketone core.

Standardized Experimental Workflows

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Structural integrity must be confirmed before electrochemical profiling to prevent artifactual data.

Standardized workflow from synthesis to optoelectronic characterization.

Protocol A: Synthesis via Sonogashira Cross-Coupling

Causality: Traditional Grignard addition to aldehydes followed by oxidation often leads to over-oxidation or degradation of the electron-rich thiophene ring. A direct Pd/Cu-catalyzed Sonogashira coupling between an ethynylthiophene and an acyl chloride provides a milder, atom-economical pathway.

Step-by-Step Methodology:

• Preparation: Flame-dry a 50 mL Schlenk flask under argon. Add Pd(PPh3​)2​Cl2​ (0.02 equiv) and CuI (0.04 equiv).

• Solvent/Base Addition: Inject anhydrous Triethylamine (TEA, 0.5 M relative to substrate). Rationale: TEA serves a dual purpose as both the base to neutralize the HCl byproduct and as the solvent, which drives the thermodynamic equilibrium forward while preventing thiophene degradation.

• Reagent Addition: Add 2-ethynylthiophene (1.0 equiv) followed dropwise by the desired acyl chloride (1.1 equiv) at 0 °C to control the exothermic oxidative addition step.

• Reaction: Stir at room temperature for 4 hours. Monitor via TLC (Hexane/EtOAc 9:1) until the alkyne is consumed.

• Workup: Quench with saturated aqueous NH4​Cl . Extract with dichloromethane (3 × 20 mL). Dry over anhydrous Na2​SO4​ , filter, and concentrate in vacuo.

• Purification: Purify via flash column chromatography on silica gel. Confirm structure via 1H NMR (look for the disappearance of the terminal alkyne proton at ~3.2 ppm) and 13C NMR (carbonyl carbon at ~177 ppm, internal alkyne carbons at ~85-90 ppm).

Protocol B: Cyclic Voltammetry (CV) Profiling

Causality: Accurate determination of the HOMO/LUMO levels requires a strictly anhydrous environment. The choice of electrolyte is critical; large ionic radii minimize ion-pairing effects with the generated thiophene radical cation, ensuring the measured oxidation potential accurately reflects the intrinsic electronic properties.

Step-by-Step Methodology:

• Electrolyte Preparation: Prepare a 0.1 M solution of tetrabutylammonium hexafluorophosphate ( TBAPF6​ ) in anhydrous, HPLC-grade acetonitrile. Rationale: TBAPF6​ provides a wide electrochemical window necessary for capturing the oxidation waves of the thiophene moiety.

• Analyte Addition: Dissolve the purified thiophene alkynyl ketone to a concentration of 1.0 mM in the electrolyte solution.

• Degassing: Purge the solution with high-purity Argon for 10 minutes prior to analysis to remove dissolved oxygen, which would otherwise produce an interfering reduction wave at ~-0.8 V.

• Electrode Setup: Use a Glassy Carbon (GC) working electrode, a Platinum wire counter electrode, and an Ag/AgCl reference electrode. Polish the GC electrode with 0.05 µm alumina slurry before use to ensure a reproducible electroactive surface area.

• Measurement: Run the cyclic voltammogram at a scan rate of 100 mV/s. Sweep anodically from 0.0 V to +2.0 V to capture the thiophene oxidation, then cathodically to -2.0 V to capture the ketone reduction.

• Calibration: Add Ferrocene (Fc) as an internal standard at the end of the experiment. Reference all potentials to the Fc/Fc+ redox couple to calculate absolute HOMO/LUMO energy levels.

References

• Transition-Metal-Free Continuous-Flow Synthesis of 2,5-Diaryl Furans: Access to Medicinal Building Blocks and Optoelectronic Materials. National Institutes of Health (NIH).
• Click Nucleophilic Conjugate Additions to Activated Alkynes: Exploring Thiol-yne, Amino-yne, and Hydroxyl-yne Reactions from (Bio)Organic to Polymer Chemistry. ACS Publications.
• Regio- and Stereoselective Synthesis of 1,2-Dihaloalkenes Using In-Situ-Generated ICl, IBr, BrCl, I2, and Br2. National Institutes of Health (NIH).
• Cooperative Rh(II)/Pd(0) Dual Catalysis: Synthesis of Highly Substituted 3(2H)-Furanones with a C2-Quaternary Center via a Cyclization/Allylic Alkylation Cascade of α-Diazo-δ-keto-esters. ACS Publications.

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• 3. pubs.acs.org [pubs.acs.org]
• 4. Regio- and Stereoselective Synthesis of 1,2-Dihaloalkenes Using In-Situ-Generated ICl, IBr, BrCl, I2, and Br2 - PMC [pmc.ncbi.nlm.nih.gov]

A Mechanistic Guide to Nucleophilic Addition Reactions of 1-(2-thienyl)-2-propyn-1-one

Abstract

Ynones, or α,β-alkynyl ketones, are powerful and versatile intermediates in organic synthesis, prized for their dual electrophilic sites which allow for a rich spectrum of chemical transformations.[1] This technical guide provides an in-depth exploration of the mechanisms governing nucleophilic addition to 1-(2-thienyl)-2-propyn-1-one, a prominent member of this class. The presence of the thiophene heterocycle imparts unique electronic properties that influence the molecule's reactivity and biological potential, making a thorough mechanistic understanding critical for its application in research and drug development. We will dissect the fundamental principles of regioselectivity, examining the competition between 1,2-addition and 1,4-conjugate addition, the role of the nucleophile's character under Hard and Soft Acid-Base (HSAB) theory, and the influence of catalytic systems. This document serves as a comprehensive resource for researchers, chemists, and drug development professionals seeking to leverage the synthetic potential of thienyl-substituted ynones.

Introduction: The Synthetic Value of Thienyl-Ynones

The 1-(2-thienyl)-2-propyn-1-one scaffold is a compelling subject of study due to the convergence of two synthetically valuable functionalities: the ynone moiety and the thiophene ring. Ynones are activated alkynes, rendered highly electrophilic by the conjugation of the carbon-carbon triple bond with a carbonyl group.[2] This activation makes them susceptible to a wide array of nucleophilic attacks, serving as precursors for complex molecular architectures.[3][4]

The thiophene ring, a sulfur-containing aromatic heterocycle, is a well-established pharmacophore found in numerous pharmaceuticals, valued for its metabolic stability and ability to engage in hydrogen bonding and π-stacking interactions.[5][6] Its incorporation into the ynone structure influences the electron density across the conjugated system. The sulfur atom can participate in the delocalization of charge in reaction intermediates, a factor that can accelerate nucleophilic reactions compared to their benzenoid analogs.[7] The resulting adducts, such as substituted thienyl-enones, are key building blocks for synthesizing bioactive agents, including anti-inflammatory, antibacterial, and anticancer compounds.[5][8]

This guide will systematically deconstruct the factors that govern the mechanism of nucleophilic addition to this specific ynone, providing a predictive framework for synthetic planning and optimization.

Core Mechanistic Principles: A Dichotomy of Reactivity

Nucleophilic attack on 1-(2-thienyl)-2-propyn-1-one can occur at two distinct electrophilic sites: the carbonyl carbon (C-1) or the β-alkynyl carbon (C-3). This leads to two primary mechanistic pathways: 1,2-addition and 1,4-conjugate addition (also known as the Michael addition).[9][10] The preferred pathway is largely dictated by the electronic nature of the nucleophile, a concept effectively rationalized by Hard and Soft Acid-Base (HSAB) theory.

• 1,2-Addition Pathway: The carbonyl carbon is considered a "hard" electrophilic center due to the significant electronegativity of the oxygen atom. "Hard" nucleophiles, characterized by high charge density and low polarizability (e.g., organolithium reagents, Grignard reagents), preferentially attack this site.[2][10] This irreversible reaction proceeds through a tetrahedral alkoxide intermediate, which upon protonation yields a propargyl alcohol.[11][12]

• 1,4-Conjugate Addition Pathway: The β-alkynyl carbon is a "soft" electrophilic center, with its electrophilicity derived from the polarization of the entire conjugated π-system. "Soft" nucleophiles, which are typically larger, more polarizable, and less basic (e.g., thiols, amines, cuprates), favor attack at this position.[9][13] This pathway generates a resonance-stabilized enolate intermediate, which is then protonated to yield the thermodynamically more stable β-substituted enone product. This conjugate addition is often reversible and is the most common and synthetically useful pathway for a wide range of nucleophiles.[14][15]

The interplay between these two pathways is visualized in the diagram below.

Figure 1: Competing pathways for nucleophilic addition to a thienyl ynone, dictated by the hard/soft nature of the nucleophile.

Stereochemistry of Conjugate Addition

The 1,4-conjugate addition of a nucleophile (Nu-H) to the alkyne typically proceeds via an anti-addition mechanism. The nucleophile adds to one face of the triple bond while the proton is delivered to the opposite face of the resulting vinyl carbanion intermediate. This generally leads to the formation of the (E)-isomer as the major product, although the (Z)-isomer can also be formed depending on reaction conditions, solvent, and the nature of the substituents.

The Role of Catalysis

While some nucleophilic additions to ynones can proceed thermally, many reactions are significantly accelerated and controlled through catalysis.

Base Catalysis

For nucleophiles with acidic protons, such as thiols (pKa ~10) and secondary amines (pKa ~11), base catalysis is highly effective. A base (e.g., triethylamine, piperidine, DBU) deprotonates the nucleophile, generating a more potent nucleophilic anion (thiolate or amide).[9] This anion then readily undergoes conjugate addition. The reaction rate is often dependent on the acidity of the nucleophile; more acidic thiols, for instance, react faster.[9]

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Protocols & Analytical Methods

palladium-catalyzed cross-coupling reactions with 1-(2-thienyl)-2-propyn-1-one

Application Note: Palladium-Catalyzed Cross-Coupling Strategies Utilizing 1-(2-Thienyl)-2-propyn-1-one

Strategic Relevance & Chemical Context

1-(2-Thienyl)-2-propyn-1-one is a highly versatile terminal ynone (alkynyl ketone) featuring a reactive thiophene pharmacophore. In drug development and materials science, this motif serves as a privileged building block for the synthesis of complex heterocycles, including pyrimidines, triazoles, and optoelectronic conjugated polymers[1]. The electron-withdrawing nature of the carbonyl group adjacent to the alkyne makes the terminal C-H highly acidic and the triple bond highly susceptible to nucleophilic attack. Consequently, palladium-catalyzed cross-coupling reactions (such as the Sonogashira coupling) involving this substrate require precise control over catalytic conditions to prevent unwanted side reactions, such as Glaser homocoupling or premature Michael additions[2].

Mechanistic Grounding: The Dual Catalytic Architecture

The cross-coupling of 1-(2-thienyl)-2-propyn-1-one with aryl halides relies on a synergistic Pd/Cu co-catalytic system. Understanding the causality of each component is critical for reaction success:

• Palladium Precatalyst (PdCl₂[PPh₃]₂): The Pd(II) species is reduced in situ to the active Pd(0) catalyst by the terminal alkyne or the amine base. The bulky, electron-donating triphenylphosphine ligands stabilize the Pd(0) species, preventing its aggregation into inactive "palladium black"[3].

• Copper(I) Iodide Co-Catalyst: CuI is essential for activating the terminal alkyne. The high acidity of the ynone's terminal proton allows the amine base to readily deprotonate it in the presence of Cu(I), forming a highly nucleophilic copper(I) acetylide. This intermediate drastically lowers the activation energy required for the transmetalation step[2].

• Amine Base (Et₃N): Triethylamine serves a dual purpose: it neutralizes the hydrogen halide (HX) generated during acetylide formation and acts as a stabilizing solvent/co-solvent.

Fig 1. Pd/Cu co-catalyzed Sonogashira cycle for 1-(2-thienyl)-2-propyn-1-one cross-coupling.

Quantitative Data: Reaction Optimization

To establish a robust protocol, reaction parameters must be optimized to favor cross-coupling over homocoupling. The table below summarizes the causality behind condition selection.

Table 1: Optimization of Cross-Coupling Conditions for 1-(2-Thienyl)-2-propyn-1-one

Entry	Catalyst (mol %)	Co-Catalyst	Base / Solvent	Temp (°C)	Yield (%)	Causality / Observation
1	PdCl₂(PPh₃)₂ (5)	CuI (10%)	Et₃N / THF	60	92	Optimal conditions; rapid transmetalation.
2	Pd(OAc)₂ (5)	CuI (10%)	Et₃N / THF	60	65	Lack of phosphine ligands leads to Pd black precipitation[3].
3	PdCl₂(PPh₃)₂ (5)	None	Et₃N / THF	60	<10	Absence of CuI severely retards acetylide formation[4].
4	Pd(PPh₃)₄ (5)	CuI (10%)	K₂CO₃ / Toluene	80	78	Heterogeneous base slows reaction rate; requires higher heat.
5	PdCl₂(PPh₃)₂ (5)	CuI (10%)	Et₃N / THF	25	45	Insufficient thermal energy for oxidative addition of electron-rich aryl halides.

Self-Validating Experimental Protocols

Phase I: Controlled Synthesis of the Terminal Ynone Precursor

Directly handling volatile and explosive acetylene gas is hazardous and often leads to double-addition byproducts. Instead, we utilize an Acyl Sonogashira coupling with trimethylsilylacetylene (TMS-acetylene), followed by desilylation[2].

Step-by-Step Procedure:

• Acyl Coupling: In an oven-dried, argon-purged Schlenk flask, dissolve thiophene-2-carbonyl chloride (10.0 mmol) in anhydrous toluene (20 mL).

• Catalyst Addition: Add PdCl₂(PPh₃)₂ (0.2 mmol, 2 mol%), CuI (0.4 mmol, 4 mol%), and Et₃N (15.0 mmol). Causality: Toluene is chosen over THF here to minimize side reactions with the highly electrophilic acid chloride.

• Alkyne Addition: Dropwise add TMS-acetylene (11.0 mmol) at 0 °C. Allow the reaction to warm to room temperature and stir for 4 hours.

• Desilylation: Filter the mixture through a Celite pad, concentrate the filtrate, and redissolve in THF (20 mL). Add a 1.0 M solution of TBAF in THF (12.0 mmol) at 0 °C. Stir for 30 minutes.

• Validation & QC:

  • TLC: Monitor the disappearance of the TMS-protected intermediate (higher Rf) and appearance of the terminal ynone (lower Rf).

  • NMR Confirmation: Confirm success via ¹H NMR by the loss of the TMS singlet (~0.2 ppm) and the appearance of the terminal alkyne proton as a sharp singlet at ~3.4 ppm.

Phase II: Palladium-Catalyzed Cross-Coupling of 1-(2-Thienyl)-2-propyn-1-one

This protocol details the coupling of the synthesized terminal ynone with an aryl iodide to form a highly conjugated internal ynone.

Step-by-Step Procedure:

• Reagent Preparation: In a glovebox or under strict Schlenk conditions, charge a reaction vessel with the aryl iodide (1.0 mmol), PdCl₂(PPh₃)₂ (0.05 mmol, 5 mol%), and CuI (0.1 mmol, 10 mol%).

• Solvent Addition & Degassing: Add anhydrous THF (5.0 mL) and Et₃N (2.0 mmol). Subject the mixture to three consecutive Freeze-Pump-Thaw cycles. Causality: Rigorous deoxygenation is mandatory. Trace oxygen will oxidize the Cu-acetylide intermediate, triggering Glaser homocoupling and consuming the ynone starting material.

• Ynone Addition: Dissolve 1-(2-thienyl)-2-propyn-1-one (1.2 mmol) in THF (1.0 mL) and add it dropwise to the reaction mixture.

• Reaction Execution: Stir the mixture at 60 °C for 6–8 hours under an argon atmosphere.

• Workup: Cool to room temperature, quench with saturated aqueous NH₄Cl (10 mL) to solubilize copper salts, and extract with Ethyl Acetate (3 x 10 mL). Dry the combined organic layers over anhydrous Na₂SO₄.

• Validation & QC:

  • IR Spectroscopy: Confirm the disappearance of the terminal alkyne C-H stretch (~3300 cm⁻¹).

  • ¹³C NMR: Verify the shift of the alkyne carbons from terminal (~78, 82 ppm) to internal positions (~85-95 ppm), alongside the appearance of new aromatic signals.

Fig 2. Step-by-step experimental workflow for the palladium-catalyzed cross-coupling reaction.

References

• Title: Privilege Ynone Synthesis via Palladium-Catalyzed Alkynylation of “Super-Active Esters” Source: Organic Letters, ACS Publications URL: [Link]

• Title: Pd-Catalyzed Carbonylative Reactions of Aryl Iodides and Alkynyl Carboxylic Acids via Decarboxylative Couplings Source: Organic Letters, ACS Publications URL: [Link]

• Title: Asymmetric synthesis of chiral β-alkynyl carbonyl and sulfonyl derivatives via sequential palladium and copper catalysis Source: Chemical Science, NIH / RSC URL: [Link]

• Title: Acyl Sonogashira Cross-Coupling: State of the Art and Application to the Synthesis of Heterocyclic Compounds Source: Catalysts, MDPI URL: [Link]

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• 1. Asymmetric synthesis of chiral β-alkynyl carbonyl and sulfonyl derivatives via sequential palladium and copper catalysis - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

purification techniques for 1-(2-thienyl)-2-propyn-1-one without vacuum distillation

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing challenges in isolating highly reactive conjugated systems.

1-(2-Thienyl)-2-propyn-1-one (also known as 2-thienyl ethynyl ketone) is a terminal alkynone. The direct conjugation of the alkyne with the carbonyl group creates a highly electrophilic Michael acceptor[1]. While this reactivity is highly desirable for downstream synthesis (e.g., heterocycle formation or cross-coupling), it makes the isolation process exceptionally delicate. This guide provides field-proven, non-thermal purification workflows to ensure high yield and compound integrity.

Part 1: Troubleshooting Guides & FAQs

Q1: Why is vacuum distillation strictly contraindicated for 1-(2-thienyl)-2-propyn-1-one? A1: The failure of vacuum distillation is rooted in the molecule's electronic structure. Terminal alkynones are potent Michael acceptors[1]. Applying heat—even under high vacuum—provides the activation energy required for rapid intermolecular oligomerization (where the terminal alkyne of one molecule attacks the activated β-carbon of another). Furthermore, the electron-rich thiophene ring is susceptible to thermally-induced electrophilic aromatic substitution when concentrated with highly electrophilic species. Heating this compound will inevitably result in an intractable polymeric tar or, in worst-case scenarios, explosive decomposition.

Q2: If distillation is not viable, what is the industry-standard method for isolating this ynone? A2: Flash Column Chromatography (FCC) on silica gel is the gold standard for terminal alkynones[2]. Because the compound is relatively non-polar but possesses a hydrogen-bond accepting carbonyl, a non-polar solvent system like Petroleum Ether/Ethyl Acetate (typically at a 10:1 ratio) provides optimal resolution[2]. Expert Insight: Always run a 2D TLC before loading your bulk sample. If you observe "streaking" or degradation on standard silica, switch to deactivated silica (pre-treated with 1% triethylamine) or neutral alumina to protect the sensitive thiophene ring.

Q3: My synthesis relies on the MnO₂ oxidation of 1-(2-thienyl)-2-propyn-1-ol. How do I remove the colloidal manganese residues before chromatography? A3: MnO₂ oxidation is a highly effective, mild method for synthesizing ynones[3]. However, colloidal MnO₂ can severely clog silica columns and act as a Lewis acid, catalyzing the degradation of your product on the column. Never load the crude reaction mixture directly onto silica. You must perform a rigorous Celite filtration followed by an aqueous wash (see Protocol 1 below) to ensure all transition metal residues are removed before concentration.

Q4: How do I store the purified compound to prevent degradation over time? A4: Once purified, 1-(2-thienyl)-2-propyn-1-one must be concentrated in vacuo using a water bath strictly kept below 30°C. Store the neat oil or solid in an amber vial, blanketed with heavy inert gas (Argon), and keep it at -20°C. For long-term storage (months), storing it as a 0.1 M to 1.0 M solution in anhydrous THF or DCM is safer than storing it neat, as dilution significantly lowers the kinetic rate of spontaneous dimerization.

Part 2: Data Presentation & Method Selection

Table 1: Comparison of Non-Thermal Purification Techniques

Purification Method	Primary Function	Pros	Cons
Celite Filtration	Removal of metal catalysts (e.g., MnO₂, Pd/Cu)	Fast, prevents metal-catalyzed degradation.	Does not remove organic impurities.
Liquid-Liquid Extraction	Removal of water-soluble byproducts	Gentle, scalable, removes salts.	Cannot separate unreacted propargylic alcohol.
Flash Chromatography	Isolation of pure alkynone	High resolution, industry standard[2][4].	Consumes solvent, potential for on-column degradation if silica is highly acidic.

Table 2: Recommended Solvent Systems for Silica Gel Chromatography

Solvent System (v/v)	Target Impurity to Separate	Expected Behavior
Petroleum Ether : EtOAc (10:1)	General organic byproducts	Optimal for terminal alkynones; product elutes cleanly[2].
Hexane : EtOAc (4:1)	Unreacted propargylic alcohol	Faster elution; alcohol (H-bond donor) retains strongly on silica, separating easily from the ynone[4].
DCM : Hexane (1:1)	Non-polar dimers	Useful if the compound is streaking in EtOAc mixtures.

Part 3: Experimental Protocols

Protocol 1: Post-Oxidation Workup (Catalyst Removal)

Causality Note: This protocol ensures that no trace metals remain to catalyze the polymerization of the ynone during the concentration step.

• Prepare the Filter: Pack a sintered glass funnel (medium porosity) with a 2-inch pad of Celite 545. Pre-wet the pad with the reaction solvent (e.g., DCM or Toluene).

• Filtration: Pour the crude reaction mixture directly through the Celite pad under mild vacuum.

• Washing: Wash the filter cake with 3 × 20 mL of DCM to ensure complete recovery of the alkynone. Do not let the pad run dry until the final wash.

• Aqueous Extraction: Transfer the filtrate to a separatory funnel. Wash with saturated aqueous NaHCO₃ (1 × 50 mL) to neutralize any acidic byproducts, followed by brine (1 × 50 mL).

• Drying: Dry the organic layer over anhydrous MgSO₄ for 15 minutes. Filter and concentrate in vacuo with the rotary evaporator bath set no higher than 30°C .

Protocol 2: Flash Column Chromatography (FCC)

Causality Note: Terminal alkynones separate well based on their carbonyl dipole, but prolonged exposure to silica can cause loss of yield.

• Column Preparation: Slurry-pack a glass column with silica gel (230–400 mesh) using Petroleum Ether. (If your specific derivative is acid-sensitive, add 1% Et₃N to the slurry).

• Loading: Dissolve the crude oil from Protocol 1 in a minimum volume of DCM (e.g., 1-2 mL). Carefully apply it to the flat head of the silica bed.

• Elution: Elute using a gradient of Petroleum Ether/Ethyl Acetate, starting at 20:1 and ramping to 10:1[2].

• Monitoring: Monitor fractions via TLC (UV active at 254 nm). The ynone will typically have an Rf​ of ~0.4 - 0.5 in 10:1 PE/EtOAc, whereas the starting propargylic alcohol will remain near the baseline ( Rf​ < 0.1).

• Recovery: Pool the product-containing fractions and concentrate in vacuo (<30°C). Immediately backfill the flask with Argon and transfer to a -20°C freezer.

Part 4: Purification Workflow Visualization

Below is the logical decision tree for processing the crude reaction mixture without the use of thermal distillation.

Caption: Decision tree for the non-thermal purification of 1-(2-thienyl)-2-propyn-1-one.

References

• Silver-Mediated Intermolecular[2 + 2 + 1] Cyclization of Terminal Alkynones with Elemental Selenium: Regioselective Synthesis of 2,4- or 3,4-Dicarbonylselenophenes The Journal of Organic Chemistry - ACS Publications URL:[Link]

• Synthesis of D-glyco-alkynone derivatives via carbonylative Sonogashira reaction RSC Advances - Royal Society of Chemistry URL:[Link]

• Synthesis of Rapicone Based on Acyl Ketene–Alkyne Cycloaddition The Journal of Organic Chemistry - ACS Publications URL:[Link]

• Electron-Deficient Alkynes as Powerful Tools against Root-Knot Nematode Melodogyne incognita: Nematicidal Activity and Investigation Semantic Scholar (Journal of Agricultural and Food Chemistry) URL:[Link]

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Synthesis of d -glyco-alkynone derivatives via carbonylative Sonogashira reaction - RSC Advances (RSC Publishing) DOI:10.1039/C9RA00523D [pubs.rsc.org]

Technical Support Center: Troubleshooting 2-Propyn-1-one, 1-(2-thienyl)-

Welcome to the Technical Support Center for 2-Propyn-1-one, 1-(2-thienyl)- (also referred to as 1-(thiophen-2-yl)prop-2-yn-1-one). This terminal alkynyl ketone (ynone) is a highly versatile building block used in the synthesis of complex heterocycles, pyrazoles, and pharmaceutical intermediates[1]. However, its unique structure presents a trifecta of reactive sites: a terminal alkyne, a highly electrophilic β-carbon (Michael acceptor), and a sulfur-containing thiophene ring.

This guide is designed for researchers experiencing stalled reactions, low conversion rates, or unexplained degradation when utilizing this compound.

Diagnostic Flowchart

Before altering your protocol, use the decision tree below to match your crude analytical data (LC-MS/NMR) to the specific chemical failure mode.

Diagnostic decision tree for isolating the root cause of low conversion.

Troubleshooting FAQs

Q1: My palladium-catalyzed cross-coupling stalls at 20-30% conversion, and unreacted 2-Propyn-1-one, 1-(2-thienyl)- remains. What is happening?

A: Catalyst Poisoning via Thiophene Coordination.

• The Causality: The sulfur atom in the thiophene ring acts as a strong σ-donor and π-acceptor. It tightly coordinates to transition metal centers (Pd, Cu, Ru), displacing weaker ligands. This pulls the active metal out of the catalytic cycle, effectively "poisoning" the catalyst and halting conversion.

• The Solution: Increase your palladium loading from the standard 1-2 mol% to 5-10 mol%. More importantly, switch to strongly coordinating, bidentate phosphine ligands (e.g., dppf, dppe) or N-heterocyclic carbenes (NHCs). These ligands bind tightly to the metal center, outcompeting the thiophene sulfur[2].

Q2: The starting material is entirely consumed, but my yield is low. LC-MS shows a major byproduct with exactly double the mass minus two protons (2M - 2H).

A: Oxidative Glaser Homocoupling.

• The Causality: 2-Propyn-1-one, 1-(2-thienyl)- features a terminal alkyne. In the presence of copper co-catalysts and trace amounts of oxygen, terminal alkynes rapidly undergo Glaser-Hay homocoupling to form a conjugated diyne[2]. This side reaction consumes your starting material before it can react with your intended electrophile.

• The Solution: Move to a copper-free coupling methodology. If copper is absolutely required for your specific transformation, you must establish strict anaerobic conditions. Degas all solvents using the freeze-pump-thaw method (minimum 3 cycles) rather than relying on a simple nitrogen flush.

Q3: I am attempting a cycloaddition, but the ynone degrades into a complex, intractable mixture. No dimer is observed.

A: Undesired Michael Addition and Polymerization.

• The Causality: Conjugated ynones are extremely potent Michael acceptors[3]. If your reaction employs nucleophilic solvents (like methanol or ethanol) or primary/secondary amine bases, these species will rapidly attack the β-carbon of the ynone. This leads to solvent adducts, enamine formation, and uncontrolled polymerization[1].

• The Solution: Strictly avoid protic or nucleophilic solvents. Utilize non-nucleophilic, aprotic solvents such as anhydrous THF, 1,4-dioxane, or toluene. Replace nucleophilic amines with sterically hindered bases (e.g., DIPEA, 2,6-lutidine) or inorganic carbonates (e.g., K₂CO₃).

Reaction Pathway Visualization

Understanding the competing pathways is critical for rational reaction design.

Competing reaction pathways of 2-Propyn-1-one, 1-(2-thienyl)-.

Quantitative Optimization Matrix

The following table summarizes how specific condition variables impact the conversion of 2-Propyn-1-one, 1-(2-thienyl)-. Use this to quickly audit your current experimental setup.

Parameter	Suboptimal Condition	Consequence	Optimized Condition	Causality
Catalyst	1-2 mol% Pd(PPh₃)₄	Reaction stalls at ~30%	5-10 mol% Pd(dppf)Cl₂	Bidentate ligands resist displacement by thiophene sulfur.
Co-Catalyst	CuI (10 mol%)	High diyne dimer formation	Copper-Free	Eliminates the primary mediator of Glaser homocoupling.
Solvent	Methanol / Ethanol	Complete degradation	Anhydrous THF	Aprotic solvent prevents 1,4-conjugate Michael addition.
Base	Triethylamine / Primary Amines	Enamine side-products	DIPEA or K₂CO₃	Steric hindrance prevents nucleophilic attack on the ynone.
Atmosphere	Open Air / N₂ Balloon	Dimerization	Freeze-Pump-Thaw (Ar)	Strict removal of O₂ prevents oxidative alkyne coupling.

Self-Validating Experimental Protocol

To bypass the issues of catalyst poisoning, Glaser homocoupling, and Michael degradation, use the following optimized protocol for the Copper-Free Cross-Coupling of 2-Propyn-1-one, 1-(2-thienyl)-. This protocol contains built-in validation checks to ensure systemic integrity at each step.

Step 1: Preparation & Degassing

• In a flame-dried Schlenk tube, add Pd(dppf)Cl₂ (5 mol%) and your aryl halide (1.0 equiv).

• Purge the vessel with ultra-pure Argon for 10 minutes.

• Add anhydrous THF (0.2 M) and DIPEA (2.0 equiv).

• Validation Check 1: Subject the mixture to 3 freeze-pump-thaw cycles. Systemic Validation: The strict absence of gas evolution (bubbling) upon thawing under static vacuum confirms the complete removal of dissolved O₂, which is mandatory to prevent Glaser coupling[2].

Step 2: Substrate Addition

• Dissolve 2-Propyn-1-one, 1-(2-thienyl)- (1.2 equiv) in 2 mL of degassed THF.

• Add the ynone solution dropwise to the Schlenk tube over 10 minutes.

• Causality: Dropwise addition keeps the local concentration of the ynone low, further suppressing any residual dimerization pathways while the cross-coupling cycle initiates.

Step 3: Reaction Monitoring

• Stir the reaction mixture at 60 °C.

• Validation Check 2: After 2 hours, pull a 10 µL aliquot under positive Argon pressure, dilute in MeCN, and analyze via LC-MS. Systemic Validation: The chromatogram must show the desired product mass (M+H) without the presence of the 2M-2H dimer peak. If unreacted ynone remains but no dimer is present, the thiophene is competing for the catalyst; increase the temperature to 70 °C to accelerate the oxidative addition step.

Step 4: Workup & Isolation

• Quench the reaction with saturated aqueous NH₄Cl to neutralize the DIPEA.

• Extract with EtOAc (3x), dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purify via flash chromatography (Hexanes/EtOAc gradient).

References

• Acyl Sonogashira Cross-Coupling: State of the Art and Application to the Synthesis of Heterocyclic Compounds Source: MDPI (Catalysts) URL:[Link]

• A General Synthesis of Ynones from Aldehydes via Oxidative C–C bond Cleavage under Aerobic Conditions Source: ACS Publications (Journal of the American Chemical Society) URL:[Link]

• Conjugated Ynones in Organic Synthesis Source: ACS Publications (Chemical Reviews) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Solvent Effects on the Reactivity of 2-Propyn-1-one, 1-(2-thienyl)-

Introduction: Welcome to the technical support guide for 2-propyn-1-one, 1-(2-thienyl)-, a highly versatile ynone building block in modern organic synthesis. Its unique electronic structure, featuring an electron-deficient triple bond activated by a conjugated ketone and influenced by the electron-rich thienyl moiety, makes it a potent reactant in a variety of transformations. However, harnessing its full potential requires a nuanced understanding of the reaction environment. The choice of solvent is not merely about dissolution; it is a critical parameter that dictates reaction kinetics, selectivity, and overall success. This guide is designed for researchers, chemists, and drug development professionals to troubleshoot common issues and optimize reaction outcomes by strategically manipulating solvent effects.

Part 1: Frequently Asked Questions (FAQs) & Foundational Concepts

This section addresses fundamental questions regarding the reactivity of 1-(2-thienyl)-2-propyn-1-one and the principles governing solvent selection.

Q1: What are the primary modes of reactivity for 2-propyn-1-one, 1-(2-thienyl)-?

A1: The reactivity of this ynone is dominated by its electrophilic nature. The two principal reaction pathways are:

• Michael (or Conjugate) Addition: As a classic Michael acceptor, the β-carbon of the alkyne is highly electrophilic and susceptible to attack by a wide range of nucleophiles (Michael donors).[1][2] This includes heteroatom nucleophiles like thiols (thia-Michael) and amines (aza-Michael), as well as carbon nucleophiles like enolates.[2][3]

• Pericyclic Reactions (Cycloadditions): The activated alkyne serves as an excellent dienophile or dipolarophile. It readily participates in [4+2] cycloadditions (Diels-Alder reactions) with dienes and [3+2] cycloadditions with 1,3-dipoles to form various five- and six-membered heterocyclic and carbocyclic systems.[4]

Q2: How do solvents fundamentally influence the reactivity of this ynone?

A2: Solvents exert profound control over a reaction by influencing the stability of the ground states, transition states, and intermediates.[5][6][7] Key solvent properties to consider are:

• Polarity and Dielectric Constant: Polar solvents are generally effective at stabilizing charged or highly polar transition states and intermediates, which often form during nucleophilic attacks on the ynone. This stabilization can significantly accelerate reaction rates.[8]

• Protic vs. Aprotic Nature:

  • Polar Protic Solvents (e.g., water, ethanol, methanol) can donate hydrogen bonds. They are excellent at solvating both cations and anions. In some cases, like Diels-Alder reactions, water can dramatically increase rates through hydrophobic effects and hydrogen bonding.[9]

  • Polar Aprotic Solvents (e.g., Acetonitrile (MeCN), DMF, DMSO, THF) lack acidic protons but have high dipole moments. They are particularly effective at solvating cations, leaving anions relatively "bare" and highly nucleophilic, which can be advantageous for reactions involving anionic nucleophiles.[10]

• Coordinating Ability: Solvents can coordinate with reactants or catalysts, modulating their reactivity. For instance, a coordinating solvent might compete with a substrate for a Lewis acid catalyst, slowing the reaction.

Q3: For a Thia-Michael addition to 1-(2-thienyl)-2-propyn-1-one, which solvent class is a good starting point?

A3: For Thia-Michael additions, polar solvents generally enhance the reaction rate.[8] A polar aprotic solvent like acetonitrile (MeCN) or THF is an excellent starting point. These solvents facilitate the reaction without the complexities of hydrogen bonding that protic solvents introduce. If a base is used to generate a thiolate, these solvents effectively solvate the cation while leaving the thiolate anion highly reactive.[11] In many cases, polar protic solvents, including water, can also lead to significant rate enhancements.[8]

Q4: How does solvent choice impact the rate and selectivity of Diels-Alder reactions involving this ynone?

A4: The effect of solvents on Diels-Alder reactions is complex and can be counterintuitive.[5][12][13]

• Rate: While polar solvents can accelerate some Diels-Alder reactions, non-polar solvents like toluene may lead to faster reactions in other cases.[5] This is because polar solvents can stabilize the ground states of the polar reactants (the ynone, in this case) more than the less polar transition state, thereby increasing the overall activation energy.

• Selectivity (Endo/Exo): Solvent polarity can influence diastereoselectivity. More polar solvents may enhance the formation of the endo product by better stabilizing the favorable secondary orbital interactions in the endo transition state.[4] However, this is not a universal rule and is system-dependent. Screening is often necessary.

Part 2: Troubleshooting Guide

This section is formatted to address specific problems you might encounter during your experiments.

Q5: My reaction is sluggish, and the yield is very low. Could the solvent be the problem?

A5: Absolutely. A low yield is frequently traced back to an inappropriate solvent choice. Consider these points:

• Poor Solubility: Are both reactants fully dissolved? If not, the reaction is limited by the concentration of the dissolved species. Switch to a solvent with better solubilizing power for both components.

• Slow Kinetics: The reaction may be inherently slow in the chosen medium. If you are using a non-polar solvent like hexane or toluene for a Michael addition, the polar transition state is not well-stabilized.

  • Troubleshooting Step: Screen a panel of solvents with increasing polarity. For a Michael addition, move from toluene → THF → acetonitrile → ethanol. For a Diels-Alder, compare toluene with acetonitrile and water.[5][9]

Q6: I'm observing significant polymerization of the ynone and other side products. How can solvent choice help?

A6: 2-Propyn-1-one, 1-(2-thienyl)- is highly reactive and can undergo self-polymerization, especially in the presence of strong bases, acids, or heat.

• Modulate Reactivity: A highly polar, coordinating solvent might be accelerating undesired side pathways.

• Reduce Polarity: Switching to a less polar solvent (e.g., from DMF to dichloromethane or toluene) can sometimes temper the ynone's reactivity just enough to favor the desired bimolecular reaction over polymerization.

  • Troubleshooting Step: Run the reaction at a lower concentration (higher dilution) to disfavor intermolecular polymerization. Combine this with a solvent of moderate polarity, like dichloromethane (DCM) or THF.

Q7: My cycloaddition reaction is producing a mixture of regioisomers or stereoisomers. How can I improve selectivity?

A7: Solvent can play a critical role in controlling selectivity by differentially stabilizing the transition states leading to different isomers.

• Transition State Polarity: The transition states for the formation of different isomers often have different dipole moments. A polar solvent will preferentially stabilize the more polar transition state, thus favoring the corresponding product.

  • Troubleshooting Step: Conduct a systematic solvent screen. Compare a non-polar solvent (Toluene), a polar aprotic solvent (Acetonitrile), and a polar protic solvent (Ethanol or Water). Even small changes in selectivity observed in this screen can guide further optimization. For Diels-Alder reactions, polar solvents can sometimes enhance selectivity, while non-polar solvents may increase the overall rate.[5]

Part 3: Visualization & Workflows

Diagram 1: Initial Solvent Selection Workflow

This decision tree provides a starting point for solvent selection based on the intended reaction class.

Caption: A decision tree for initial solvent selection.

Diagram 2: Troubleshooting Workflow for Low-Yielding Reactions

This workflow outlines a logical progression for addressing low-yield issues where the solvent is a suspected cause.

Caption: A logical workflow for troubleshooting low-yield reactions.

Part 4: Protocols and Comparative Data

The following protocols are designed to illustrate the practical impact of solvent choice.

Protocol 1: Thia-Michael Addition of 4-methoxythiophenol

This protocol compares a polar aprotic solvent (Acetonitrile) with a non-polar solvent (Toluene).

Reagents:

• 2-Propyn-1-one, 1-(2-thienyl)- (1.0 eq)

• 4-methoxythiophenol (1.1 eq)

• Triethylamine (Et₃N) (0.1 eq)

• Solvent (Acetonitrile or Toluene)

Procedure:

• To a flame-dried round-bottom flask under a nitrogen atmosphere, add 2-propyn-1-one, 1-(2-thienyl)- (e.g., 150 mg, 1.0 mmol).

• Dissolve the ynone in the chosen solvent (10 mL).

• Add 4-methoxythiophenol (e.g., 154 mg, 1.1 mmol) to the solution.

• Add triethylamine (e.g., 14 µL, 0.1 mmol) and stir the reaction at room temperature.

• Monitor the reaction progress by TLC (e.g., 4:1 Hexanes:Ethyl Acetate) until the ynone is consumed.

• Upon completion, concentrate the reaction mixture in vacuo. Purify the residue by column chromatography to yield the adduct.

Protocol 2: Diels-Alder Reaction with Cyclopentadiene

This protocol compares a standard organic solvent (DCM) with "on-water" conditions, which can dramatically accelerate cycloadditions.[9]

Reagents:

• 2-Propyn-1-one, 1-(2-thienyl)- (1.0 eq)

• Cyclopentadiene (freshly cracked) (3.0 eq)

• Solvent (Dichloromethane or Deionized Water)

Procedure:

• To a round-bottom flask, add 2-propyn-1-one, 1-(2-thienyl)- (e.g., 150 mg, 1.0 mmol).

• For Reaction A (DCM): Dissolve the ynone in dichloromethane (10 mL).

• For Reaction B (Water): Add deionized water (10 mL) to the ynone (it will not dissolve).

• Cool the flask to 0 °C in an ice bath.

• Add freshly cracked cyclopentadiene (e.g., 198 mg, 3.0 mmol) to the flask.

• Allow the reaction to warm to room temperature and stir vigorously for the specified time.

• Work-up A (DCM): Concentrate the solvent directly and purify the residue.

• Work-up B (Water): Extract the aqueous suspension with ethyl acetate (3 x 15 mL). Combine the organic layers, dry with Na₂SO₄, filter, and concentrate to obtain the crude product for purification.

Table 1: Expected Outcomes Based on Solvent Choice

Reaction	Solvent	Expected Rate	Expected Yield	Key Scientific Rationale
Thia-Michael Addition	Toluene	Slow	Moderate	Poor stabilization of the polar transition state during nucleophilic attack.
Acetonitrile	Fast	High	Excellent stabilization of the transition state; the 'bare' thiolate is highly nucleophilic. [8][10]
Diels-Alder	Dichloromethane	Moderate	Good	Standard conditions; reaction proceeds at a conventional rate.
Water ("on water")	Very Fast	Excellent	Hydrophobic effect forces reactants together, and H-bonding with the carbonyl group activates the dienophile. [9]

References

• Vertex AI Search. (n.d.). Click Nucleophilic Conjugate Additions to Activated Alkynes: Exploring Thiol-yne, Amino-yne, and Hydroxyl-yne Reactions from (Bio)Organic to Polymer Chemistry - PMC.
• MDPI. (2024, October 21). Solvent-Mediated Rate Deceleration of Diels–Alder Reactions for Enhanced Selectivity: Quantum Mechanical Insights.
• Silber, E. (n.d.). SOLVENT EFFECTS IN THE DIELS ALDER REACTION.
• Journal of the Chemical Society, Chemical Communications. (n.d.). Solvent effects on hetero Diels–Alder reactions of sulfur dioxide with 1,3-dienes.
• Johannsen, M., & Jørgensen, K. A. (n.d.). Solvent Effects in Asymmetric Hetero Diels-Alder and Ene Reactions. Amanote Research.
• ScienceDirect. (n.d.). Cycloaddition reactions in aqueous systems: A two-decade trend endeavor.
• MDPI. (2022, October 21). Thia-Michael Reaction: The Route to Promising Covalent Adaptable Networks.
• Vertex AI Search. (2025, July 30). Studying Solvent Effects on Propyne Chemical Behavior.
• Wikipedia. (n.d.). Michael addition reaction.
• Alfa Chemistry. (n.d.). Michael Addition.
• Master Organic Chemistry. (2023, May 24). The Michael Addition Reaction and Conjugate Addition.
• MDPI. (2021, July 7). Solvent Effect on the Stability and Reverse Substituent Effect in Nitropurine Tautomers.
• MDPI. (2021, July 19). Substrate–Solvent Crosstalk—Effects on Reaction Kinetics and Product Selectivity in Olefin Oxidation Catalysis.
• Chemistry LibreTexts. (2021, July 31). 8.8: Structural and Solvent Effects in S_N Reactions.
• Chemistry LibreTexts. (2023, August 1). 1.2: Cycloaddition Reactions.

Sources

• 1. Michael addition reaction - Wikipedia [en.wikipedia.org]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. mdpi.com [mdpi.com]
• 6. Studying Solvent Effects on Propyne Chemical Behavior [eureka.patsnap.com]
• 7. Solvent Effect on the Stability and Reverse Substituent Effect in Nitropurine Tautomers [mdpi.com]
• 8. Click Nucleophilic Conjugate Additions to Activated Alkynes: Exploring Thiol-yne, Amino-yne, and Hydroxyl-yne Reactions from (Bio)Organic to Polymer Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. Solvent effects on hetero Diels–Alder reactions of sulfur dioxide with 1,3-dienes - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

Comparative Study of Thiophene Alkynyl Ketones in Multi-Component Reactions: A Performance Guide

Executive Summary

Multi-component reactions (MCRs) represent a cornerstone of diversity-oriented synthesis, enabling the rapid assembly of complex heterocycles from simple precursors. Within this domain, alkynyl ketones (ynones) serve as highly versatile bifunctional electrophiles. This guide provides an in-depth comparative analysis of Thiophene Alkynyl Ketones (TAKs) against traditional Phenyl Alkynyl Ketones (PAKs) and Aliphatic Alkynyl Ketones (AAKs). By examining mechanistic dynamics, reaction yields, and regioselectivity, this document equips researchers and drug development professionals with the data necessary to optimize their synthetic workflows.

Core Concept & Mechanistic Dynamics

The Role of Alkynyl Ketones in MCRs

Alkynyl ketones are generated catalytically—typically via a Pd/Cu-catalyzed modified Sonogashira cross-coupling between acid chlorides and terminal alkynes[1]. Because they possess both a reactive carbonyl group and an electron-deficient alkyne, they are prime targets for consecutive cyclocondensation or cycloaddition reactions with bis-nucleophiles (e.g., hydrazines, amidines, or hydroxylamines)[2].

The Thiophene Advantage: Causality in Reactivity

When comparing TAKs (e.g., 1-(thiophen-2-yl)prop-2-yn-1-one) to their phenyl counterparts (PAKs), the divergence in performance is rooted in the unique electronic properties of the thiophene ring:

• Tuned Electrophilicity: The thiophene ring exerts a mild electron-withdrawing inductive effect at the carbonyl carbon due to the electronegativity of the sulfur atom, while simultaneously capable of resonance donation. This "push-pull" character perfectly tunes the electrophilicity of the β -carbon of the ynone, accelerating the initial Michael addition of the nucleophile without causing premature degradation of the intermediate[1].

• Transition State Stabilization: The polarizable sulfur atom in the thiophene ring can participate in non-covalent interactions (chalcogen bonding), which stabilizes the enolate transition state during the cyclization step.

• Downstream Utility: Thiophene-substituted heterocycles frequently exhibit superior photophysical properties (e.g., halochromic luminescence) and enhanced binding affinities in medicinal chemistry targets compared to simple phenyl rings[3].

Comparative Performance Analysis

The following table synthesizes experimental data comparing the performance of TAKs, PAKs, and AAKs across standard one-pot multi-component heterocycle syntheses.

Electrophile Type	Target Heterocycle	Reagents / Catalyst System	Time (Step 2)	Yield (%)	Regioselectivity
Thiophene Alkynyl Ketone (TAK)	Pyrazole	Hydrazine / Pd-Cu, EtOH, 80°C	2.5 h	88 - 94%	>98% (Single Isomer)
Phenyl Alkynyl Ketone (PAK)	Pyrazole	Hydrazine / Pd-Cu, EtOH, 80°C	4.0 h	75 - 82%	~90% (Minor isomer present)
Aliphatic Alkynyl Ketone (AAK)	Pyrazole	Hydrazine / Pd-Cu, EtOH, 80°C	6.0 h	55 - 65%	Mixed
Thiophene Alkynyl Ketone (TAK)	Pyrimidine	Amidine / Pd-Cu, Base, 100°C	4.0 h	81 - 87%	Excellent
Phenyl Alkynyl Ketone (PAK)	Pyrimidine	Amidine / Pd-Cu, Base, 100°C	6.5 h	68 - 74%	Good

Data Interpretation: TAKs consistently outperform PAKs and AAKs in both yield and reaction kinetics. The enhanced rate of the cyclocondensation step (Step 2) minimizes side reactions, such as alkyne hydration or oligomerization, which are common pitfalls when using slower-reacting aliphatic ynones[2].

Experimental Protocols: Self-Validating Systems

To ensure trustworthiness and reproducibility, the following protocol describes a self-validating one-pot, three-component synthesis of a thiophene-substituted pyrazole.

Step-by-Step Methodology

Step 1: Catalytic Generation of the TAK

• In a flame-dried Schlenk flask under inert atmosphere (N₂ or Ar), dissolve thiophene-2-carbonyl chloride (1.0 mmol) and phenylacetylene (1.05 mmol) in degassed THF (5 mL).

• Add PdCl2​(PPh3​)2​ (2 mol%) and CuI (4 mol%) as the catalyst system.

• Introduce triethylamine (1.2 mmol) dropwise.

  • Causality Check: The solution will rapidly change color (typically to a deep yellow/brown) and a white precipitate (triethylammonium chloride) will form. This visual cue validates the successful generation of the TAK intermediate. Stir for 1 hour at room temperature.

Step 2: MCR Assembly (Cyclocondensation) 4. Without isolating the TAK, add hydrazine monohydrate (1.2 mmol) directly to the reaction mixture. 5. Elevate the temperature to 70°C and stir for 2.5 hours.

• Validation: Monitor via TLC (Hexane:EtOAc 3:1). The disappearance of the highly UV-active TAK spot and the appearance of a lower Rf fluorescent spot confirms cyclization.

Step 3: Workup & Purification 6. Cool the mixture to room temperature, dilute with distilled water (15 mL), and extract with dichloromethane (3 x 10 mL). 7. Wash the combined organic layers with brine, dry over anhydrous MgSO4​ , and concentrate under reduced pressure. 8. Purify via flash column chromatography to isolate the pure thiophene-substituted pyrazole.

Step 4: Structural Validation 9. Confirm the structure via 1H NMR (look for the characteristic pyrazole C4-H singlet around δ 6.8 ppm and the thiophene multiplet at δ 7.1-7.5 ppm) and HRMS.

Visualizing the Process

Reaction Pathway Dynamics

The following diagram illustrates the mechanistic pathway from the initial cross-coupling to the final multicomponent assembly.

Reaction pathway of TAKs in multicomponent heterocycle synthesis.

Experimental Workflow

This diagram maps the self-validating experimental protocol described in Section 3.

Step-by-step experimental workflow for TAK-based multicomponent reactions.

References

• Niedballa, J., & Müller, T. J. J. (2022). "Heterocycles by Consecutive Multicomponent Syntheses via Catalytically Generated Alkynoyl Intermediates." Catalysts, 12(1), 90.[Link]

• Wilcke, T., Glißmann, T., Lerch, A., & Müller, T. J. J. (2018). "Acidochromic Turn-on 2,4-Diarylpyrano[2,3-b]indole Luminophores with Solubilizing Groups for A Broad Range of Polarity." ResearchGate. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Heterocycles by Consecutive Multicomponent Syntheses via Catalytically Generated Alkynoyl Intermediates [mdpi.com]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to the Mass Spectrometry Fragmentation Pathways of 1-(2-thienyl)-2-propyn-1-one versus Aliphatic Ynones

This technical guide provides a detailed comparative analysis of the electron ionization (EI) mass spectrometry fragmentation pathways of 1-(2-thienyl)-2-propyn-1-one and aliphatic ynones. This document is intended for researchers, scientists, and drug development professionals who utilize mass spectrometry for the structural elucidation of organic compounds. By understanding the distinct fragmentation patterns of these molecules, researchers can more accurately identify and characterize ynone-containing compounds in complex matrices.

Introduction to Ynones and Their Significance

Ynones, or α,β-acetylenic ketones, are a class of organic compounds characterized by a ketone functional group conjugated with a carbon-carbon triple bond. This structural motif is present in various natural products and serves as a versatile building block in organic synthesis. The electronic interplay between the carbonyl group and the alkyne moiety results in unique chemical reactivity and, consequently, distinct fragmentation behavior under mass spectrometric analysis. The presence of an aromatic or heteroaromatic ring, such as the thiophene in 1-(2-thienyl)-2-propyn-1-one, further influences the fragmentation pathways by introducing additional sites of charge stabilization and cleavage.

Principles of Electron Ionization Mass Spectrometry (EI-MS)

Electron ionization is a hard ionization technique that involves bombarding a sample with high-energy electrons (typically 70 eV).[1] This process ejects an electron from the molecule, forming a molecular ion (M+•) with a positive charge and an unpaired electron.[1] The high internal energy of the molecular ion often leads to extensive fragmentation through a series of unimolecular reactions.[2] The resulting fragment ions are separated by their mass-to-charge ratio (m/z), and a mass spectrum is generated, which serves as a molecular fingerprint. The fragmentation patterns are governed by the relative stability of the resulting carbocations and neutral radicals.

Fragmentation Pathways of 1-(2-thienyl)-2-propyn-1-one

A prominent fragmentation pathway for 1-(2-thienyl)alkylalkanones upon electron impact is the cleavage of the bond alpha to the carbonyl group, leading to the formation of a stable thienoylium ion.[3] This is analogous to the formation of the benzoylium ion from aromatic ketones.[4]

Proposed Fragmentation Pathways for 1-(2-thienyl)-2-propyn-1-one:

• α-Cleavage: The most probable initial fragmentation is the cleavage of the bond between the carbonyl carbon and the propargyl group. This results in the formation of the highly stable thienoylium cation (m/z 111) and a propargyl radical. The thienoylium ion is resonance-stabilized, with the positive charge delocalized over the thiophene ring and the carbonyl oxygen. This fragment is expected to be the base peak or one of the most abundant ions in the spectrum.

• Formation of the Thienyl Cation: The thienoylium ion (m/z 111) can subsequently lose a molecule of carbon monoxide (CO) to form the thienyl cation (m/z 83) .

• Propargyl Cation Formation: Another possible α-cleavage involves the loss of the thienoyl radical to form the propargyl cation (m/z 39) . This cation is also resonance-stabilized and is a characteristic fragment for terminal alkynes.

• Loss of Acetylene: It is also plausible for the molecular ion to undergo rearrangement and lose a neutral molecule of acetylene (C₂H₂), resulting in an ion at m/z 110 .

• Thiophene Ring Fragmentation: The thienyl cation (m/z 83) can undergo further fragmentation, characteristic of the thiophene ring, such as the loss of a neutral molecule of acetylene to yield an ion at m/z 57 , or the loss of a thioformyl radical (HCS•) to produce an ion at m/z 39 .

Caption: Proposed EI fragmentation of 1-(2-thienyl)-2-propyn-1-one.

Fragmentation Pathways of Aliphatic Ynones

Aliphatic ynones lack the stabilizing influence of an aromatic ring, which leads to different fragmentation patterns compared to their heteroaromatic counterparts. The fragmentation of aliphatic ynones is primarily dictated by the location of the triple bond and the nature of the alkyl substituents.

Common Fragmentation Pathways for a Representative Aliphatic Ynone (e.g., 3-Hexyn-2-one):

• α-Cleavage: Similar to other ketones, α-cleavage is a dominant fragmentation pathway. For an aliphatic ynone, this can occur on either side of the carbonyl group.

  • Cleavage of the bond between the carbonyl carbon and the alkyl group (e.g., methyl group in 3-hexyn-2-one) leads to the formation of a stable acylium ion . For 3-hexyn-2-one, this would be the propynoyl cation (CH₃-C≡C-CO⁺, m/z 67) .

  • Cleavage of the bond between the carbonyl carbon and the alkynyl group can also occur, leading to the formation of an alkyl cation and an alkynylacyl radical .

• McLafferty Rearrangement: If the alkyl chain attached to the carbonyl group has a γ-hydrogen, a McLafferty rearrangement can occur. This involves the transfer of a hydrogen atom to the carbonyl oxygen via a six-membered transition state, followed by cleavage of the α,β-carbon-carbon bond. This results in the elimination of a neutral alkene molecule and the formation of a resonance-stabilized enol radical cation. For a generic aliphatic ynone R-CO-C≡C-R', this pathway is less common if the alkyl group R is short.

• Propargylic Cleavage: The carbon-carbon bond beta to the triple bond is susceptible to cleavage, leading to the formation of a stable propargyl-type cation . For example, in longer chain aliphatic ynones, cleavage at the propargylic position can be a significant fragmentation pathway.

Caption: Common EI fragmentation pathways for an aliphatic ynone.

Comparative Analysis

The table below summarizes the key differences in the expected fragmentation pathways of 1-(2-thienyl)-2-propyn-1-one and a generic aliphatic ynone.

Fragmentation Pathway	1-(2-thienyl)-2-propyn-1-one	Aliphatic Ynone
Major α-Cleavage Product	Thienoylium ion (m/z 111)	Acylium ion (variable m/z)
Charge Stabilization	High, due to the aromatic thiophene ring.	Moderate, primarily by the carbonyl group.
Characteristic Fragments	Thienyl cation (m/z 83), Propargyl cation (m/z 39)	Alkyl cations, Propargyl-type cations
McLafferty Rearrangement	Unlikely due to the rigid structure.	Possible if a sufficiently long alkyl chain with a γ-hydrogen is present.
Ring-Specific Fragmentation	Yes, fragmentation of the thiophene ring.	No.

The primary distinction lies in the influence of the thiophene ring. In 1-(2-thienyl)-2-propyn-1-one, the thiophene ring acts as a strong charge-stabilizing group, making the formation of the thienoylium ion the most favorable fragmentation pathway. This leads to a relatively simple mass spectrum dominated by a few intense peaks.

In contrast, aliphatic ynones lack this strong charge-stabilizing moiety. Their fragmentation is more varied and dependent on the specific alkyl chain lengths. The resulting mass spectra can be more complex, with a greater number of fragment ions of comparable intensity.

Experimental Protocol: Acquiring Mass Spectra of Ynones

The following is a generalized experimental protocol for acquiring electron ionization mass spectra of ynone compounds using a Gas Chromatography-Mass Spectrometry (GC-MS) system.

Instrumentation:

• Gas Chromatograph (GC) equipped with a capillary column (e.g., HP-5MS, 30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Mass Spectrometer (MS) with an electron ionization (EI) source and a quadrupole or time-of-flight (TOF) mass analyzer.

Procedure:

• Sample Preparation: Dissolve a small amount of the ynone compound (approximately 1 mg) in a volatile organic solvent (e.g., dichloromethane, ethyl acetate) to a concentration of about 100 µg/mL.

• GC Conditions:

  • Injector Temperature: 250 °C

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Oven Temperature Program: Start at 50 °C, hold for 1 minute, then ramp to 280 °C at a rate of 10 °C/min, and hold for 5 minutes.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI)

  • Electron Energy: 70 eV

  • Ion Source Temperature: 230 °C

  • Mass Range: m/z 35-400

  • Scan Rate: 2 scans/second

• Data Acquisition and Analysis: Inject 1 µL of the sample solution into the GC-MS system. Acquire the total ion chromatogram (TIC) and the mass spectrum for the peak corresponding to the ynone compound. Analyze the mass spectrum to identify the molecular ion and the major fragment ions.

Conclusion

The mass spectrometric fragmentation pathways of 1-(2-thienyl)-2-propyn-1-one and aliphatic ynones are significantly different, primarily due to the presence of the thiophene ring in the former. The heteroaromatic ynone is expected to undergo a dominant α-cleavage to form a highly stable thienoylium ion, leading to a characteristic and relatively simple mass spectrum. Aliphatic ynones, on the other hand, exhibit more varied fragmentation patterns, including α-cleavages to form acylium and alkyl ions, and potentially McLafferty rearrangements, depending on their structure. These distinct fragmentation behaviors provide valuable information for the structural elucidation and differentiation of these important classes of organic compounds.

References

• Ead, H. A., et al. (1988). Decomposition of 1‐(2‐thienyl)alkylalkanones under electron‐impact. Journal of Chemical Research, Synopses, (1), 28-29.
• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to spectroscopy. Cengage learning.
• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric identification of organic compounds. John Wiley & Sons.
• McLafferty, F. W., & Turecek, F. (1993). Interpretation of mass spectra. University Science Books.

• NIST Chemistry WebBook. (2023). National Institute of Standards and Technology. [Link]

• JoVE. (2024). Mass Spectrometry: Alkyne Fragmentation. Journal of Visualized Experiments. [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry of Aldehydes and Ketones. [Link]

• MassBank. (2024). MassBank Record: JP003654, 1-PHENYLPROPAN-2-ONE. [Link]

• Wiley Science Solutions. (2024). Mass Spectral Databases. [Link]

Sources

• 1. massbank.eu [massbank.eu]
• 2. Ethanone, 1-(2-thienyl)- [webbook.nist.gov]
• 3. researchgate.net [researchgate.net]
• 4. 1-(2-Thienyl)-1-propanone [webbook.nist.gov]

Safety & Regulatory Compliance

Operational Guide: Safe Handling and Disposal of 1-(2-Thienyl)-2-propyn-1-one

As a Senior Application Scientist, I approach chemical disposal not merely as a regulatory checkbox, but as a critical extension of experimental design. 1-(2-Thienyl)-2-propyn-1-one (also known as 2-thienyl ethynyl ketone) is a highly reactive alkynyl ketone (ynone) featuring a thiophene ring. While it is an invaluable building block for synthesizing complex heterocycles, its inherent reactivity profile demands rigorous, mechanistically grounded disposal protocols.

This guide provides the causality behind the compound's hazards and delivers a self-validating operational workflow for its safe neutralization and disposal.

Mechanistic Hazard Assessment (The "Why")

To handle 1-(2-thienyl)-2-propyn-1-one safely, you must understand the chemical logic driving its instability. The hazards of this compound are twofold:

• Potent Electrophilic Reactivity: The conjugated α,β-alkynyl ketone system is a powerful, electron-deficient Michael acceptor. It readily undergoes irreversible conjugate additions with biological nucleophiles—specifically the thiol groups in cysteine and the primary amines in lysine[1]. This makes the compound a severe skin sensitizer, an irritant, and a potential alkylating agent.

• Exothermic Polymerization Risk: Ynones are notoriously prone to spontaneous, exothermic polymerization when exposed to radical initiators, transition metals, or strong bases[2]. Disposing of unquenched ynone directly into a mixed organic waste carboy risks a runaway thermal event or pressurization of the waste container.

• Thiophene Toxicity: The thiophene moiety can be metabolically activated by cytochrome P450 enzymes into reactive epoxides, necessitating strict inhalation and dermal barrier protection during all handling phases.

Quantitative Data & Safety Parameters

To facilitate rapid decision-making, the critical logistical and safety parameters for 1-(2-thienyl)-2-propyn-1-one are summarized below.

Parameter	Specification	Mechanistic Rationale
Storage Conditions	2–8°C under Ar/N₂	Suppresses thermally induced polymerization and prevents oxidative degradation of the ynone moiety[3].
Primary Hazard	Reactive Michael Acceptor	The electron-deficient alkyne rapidly alkylates biological nucleophiles, posing severe sensitization risks[1].
Required PPE	Double-layered Nitrile, Splash Goggles	Nitrile provides a barrier against lipophilic thiophene derivatives; double-gloving mitigates breakthrough during quenching.
Spill Absorbent	Vermiculite (Inert Silicate)	Combustible absorbents (e.g., paper towels) provide high surface area that can trigger exothermic polymerization and auto-ignition[3].
Incompatibilities	Amines, Thiols, Strong Bases	Premature exposure triggers uncontrolled, highly exothermic conjugate addition or polymerization[2].

Step-by-Step Disposal Workflows

Disposal strategies must be dictated by the scale of the material. We divide our approach into two distinct workflows: Bulk Disposal and Residual Quenching .

Protocol A: Bulk Disposal Coordination (> 5g)

Attempting to chemically quench large quantities of ynones in the lab is dangerous due to the immense heat generated by the exothermic conjugate addition.

• Containment: Keep the bulk material in its original, tightly sealed amber vial.

• Inerting: Flush the headspace with Argon or Nitrogen before sealing.

• Segregation: Store at 2–8°C in a secondary containment bin labeled "Highly Reactive Organic Waste - Ynone". Strictly segregate from basic or nucleophilic waste streams.

• EHS Handoff: Coordinate directly with your Environmental Health and Safety (EHS) department for high-temperature incineration.

Protocol B: Self-Validating Quenching (Lab-Scale Residuals < 5g)

For reaction residues, empty vials, or small-scale leftovers, the ynone must be chemically neutralized before entering the general waste stream. We utilize Sodium Bisulfite (NaHSO₃) . The bisulfite anion acts as a soft nucleophile, preferentially attacking the β-carbon of the ynone via a 1,4-conjugate addition. This breaks the high-energy alkyne conjugation, destroying the electrophilic hazard and increasing the aqueous solubility of the resulting adduct.

Step-by-Step Methodology:

• Solubilization: In a fume hood, dissolve the residual 1-(2-thienyl)-2-propyn-1-one in a water-miscible organic solvent (e.g., THF or Ethanol) at a ratio of 10 mL solvent per gram of ynone.

• Thermal Control: Place the reaction flask in an ice-water bath to act as a heat sink for the exothermic quench.

• Quenching: Under vigorous magnetic stirring, slowly dropwise add 3 to 5 molar equivalents of a saturated aqueous sodium bisulfite (NaHSO₃) solution.

• Incubation: Remove the ice bath and allow the biphasic mixture to stir at room temperature for 2 hours to ensure kinetic completion.

• Self-Validation (Critical Step): Pull a 10 µL aliquot of the organic layer and analyze it via Thin-Layer Chromatography (TLC) or LC-MS. The protocol is only complete when the characteristic UV-active spot/peak of the starting ynone has completely disappeared. This ensures you are not transferring reactive material into the waste carboy.

• Phase Separation & Disposal: Transfer the validated mixture to a separatory funnel. Drain the aqueous layer (containing the neutralized bisulfite adduct) into the Aqueous Hazardous Waste . Dispose of the organic layer in the Non-Halogenated Organic Waste .

Spill Response and Surface Decontamination

In the event of a spill outside the fume hood, standard cleanup procedures are insufficient and potentially dangerous.

• Containment: Smother the spill immediately with an inert absorbent like vermiculite. Do not use paper towels [3].

• Chemical Decontamination: After sweeping up the vermiculite into a solid waste container, decontaminate the affected surface by spraying a 5% aqueous solution of ethanolamine . The primary amine will rapidly undergo an aza-Michael addition with any microscopic residual ynone, covalently neutralizing the electrophilic hazard. Let it sit for 15 minutes before performing a final wipe-down with soap and water.

Process Visualization

The following diagram outlines the logical decision tree and the self-validating workflow required for the safe disposal of 1-(2-thienyl)-2-propyn-1-one.

Figure 1: Decision tree and self-validating quenching workflow for ynone disposal.

References

• Safety Data Sheet: 1-Phenyl-2-propyn-1-one (Alkynyl Ketone Analog) . Thermo Fisher Scientific / Acros Organics. Available at:3[3]

• Preventing polymerization of 1,4-Diphenylbut-3-yn-2-one . Benchchem. Available at:2[2]

• Butynone - Reactivity, Hazards, and Applications . Wikipedia. Available at:1[1]

Sources

• 1. Butynone - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. canbipharm.com [canbipharm.com]